1-(1-(Ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-fluorophenyl)urea

• IUPAC Name: 1-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C18H20FN3O3S/c1-2-26(24,25)22-11-3-4-13-12-16(9-10-17(13)22)21-18(23)20-15-7-5-14(19)6-8-15/h5-10,12H,2-4,11H2,1H3,(H2,20,21,23)
• InChI Key: DXEDYCBSCGKGGX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

Compounds like this typically belong to the class of organic compounds known as ureas, which contain a functional group with the structure R1-N(R2)-C(=O)-N(R3)-R4, where R1-4 can be H or any organic group.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carbonyl compound to form a urea. The ethylsulfonyl group and the tetrahydroquinolinyl group could be introduced through various synthetic routes, which would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. The presence of the ethylsulfonyl, tetrahydroquinolinyl, and fluorophenyl groups would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For instance, the urea group might participate in condensation reactions, while the ethylsulfonyl group could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its solubility, melting point, and stability, can be predicted based on its molecular structure and the properties of similar compounds.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s designed as a drug, it might interact with certain biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could focus on exploring the potential applications of this compound, optimizing its synthesis, and studying its properties in more detail.